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Compound of Interest

Compound Name: 2,2-Dichlorobutane

Cat. No.: B1583581

Essential Safety and Handling Guide for 2,2-
Dichlorobutane

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2,2-Dichlorobutane, tailored for researchers, scientists, and drug development
professionals. Following these procedural steps is critical for ensuring laboratory safety.

Operational Plan for Handling 2,2-Dichlorobutane
1. Engineering Controls and Personal Protective Equipment (PPE)

» Ventilation: Always handle 2,2-Dichlorobutane in a well-ventilated area. Use of a chemical
fume hood is mandatory to minimize inhalation exposure. Ensure the fume hood is
functioning correctly before starting any work.

o Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[1]

o Skin Protection: Wear chemically resistant gloves, such as nitrile or neoprene. A lab coat or
chemical-resistant apron is also required to prevent skin contact.[2][3][4]

» Respiratory Protection: If working outside of a fume hood or in poorly ventilated areas, a
NIOSH-approved respirator with organic vapor cartridges is necessary.

2. Safe Handling Procedures
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Grounding: 2,2-Dichlorobutane is a flammable liquid.[5][6] Ground and bond containers and
receiving equipment to prevent static discharge, which can be an ignition source.[2][3][6]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[2][6][7] Use only non-sparking tools when handling.[1][6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents, strong bases, and metals.[7] Keep containers tightly closed to
prevent leakage and evaporation.[1][6] The substance should be stored under an inert gas
like argon.[8]

. Disposal Plan

Waste Collection: Collect waste 2,2-Dichlorobutane and any contaminated materials in a
designated, properly labeled, and sealed container. Do not mix with other waste streams.

Professional Disposal: Dispose of the chemical waste through a licensed professional waste
disposal company.[1] It may be possible to burn the chemical in a chemical incinerator
equipped with an afterburner and scrubber.[1]

Container Disposal: Empty containers may retain product residue and vapors and should be
treated as hazardous.[9][10] Do not reuse empty containers. They must be disposed of
through a licensed waste disposal service.

Quantitative Data for 2,2-Dichlorobutane
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Property Value Source(s)
Molecular Formula C4H8CI2 [5I11][12][13]
Molecular Weight 127.01 g/mol [5][11]

Boiling Point 104 °C [6][13]
Melting Point -74 °C [12][13]

Flash Point 27 °C [6][12]
Density 1.09 g/cm3 [12][13]

UN Number 1993 [14]

First Aid Measures

 Inhalation: Move the person to fresh air.[1][15] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][7][15]

» Skin Contact: Immediately remove all contaminated clothing.[1][2][4] Flush the affected skin
with plenty of soap and water for at least 15 minutes.[15][16] If irritation persists, seek
medical attention.[15][16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[17] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.[17]

 Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious
person.[1] Rinse mouth with water.[1] Seek immediate medical attention.[1][7][15]

Visual Workflow Guides
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Caption: Workflow for handling a 2,2-Dichlorobutane spill.
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Caption: Standard operating procedure for using 2,2-Dichlorobutane.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1583581?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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